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Compound of Interest

Compound Name: Cyclopentyl nitrite

Cat. No.: B1642685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

volatile alkyl nitrites. These compounds, known for their significant physiological effects, are of

considerable interest in various scientific disciplines, including pharmacology and toxicology.

Understanding their physical characteristics is paramount for safe handling, accurate

experimental design, and the development of new chemical entities. This document

summarizes key quantitative data, details relevant experimental methodologies, and visualizes

associated biological pathways and workflows.

Core Physical Properties of Volatile Alkyl Nitrites
The volatility and reactivity of alkyl nitrites are directly influenced by their fundamental physical

properties. These characteristics govern their behavior in both laboratory and biological

systems.

Data Presentation
The following tables summarize the key physical properties of a range of volatile alkyl nitrites,

facilitating easy comparison of their characteristics.
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Alkyl
Nitrite

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Density
(g/cm³)

Vapor
Pressur
e

Water
Solubilit
y

Methyl

Nitrite
624-91-9 CH₃NO₂ 61.04 -12[1][2]

0.991[1]

[2]

1650

mmHg @

25°C

(estimate

d)[1]

Soluble

in

ethanol

and

ether; 2.4

x 10⁻⁴

mg/L @

25°C

(estimate

d) in

water.[1]

Ethyl

Nitrite
109-95-5 C₂H₅NO₂ 75.07 17[3][4]

0.90 @

15.5°C[4]
High

Slightly

soluble,

decompo

ses in

water;

miscible

with

alcohol

and

ether.[4]

n-Propyl

Nitrite
627-13-4 C₃H₇NO₂ 89.09 46-49 0.886

Not

readily

available

Not

readily

available

Isopropyl

Nitrite
541-42-4 C₃H₇NO₂ 89.09

39-42[5]

[6]

~0.868[7]

[8]

57.6-61.1

kPa @

25°C[6]

Insoluble.

[8]

n-Butyl

Nitrite
544-16-1 C₄H₉NO₂ 103.12 75-78 0.88

Not

readily

available

Not

readily

available
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Isobutyl

Nitrite
542-56-3 C₄H₉NO₂ 103.12 67[9]

0.870 @

20°C[9]

10

mmHg @

20°C[10]

Limited

solubility

in water.

[11]

sec-Butyl

Nitrite
924-43-6 C₄H₉NO₂ 103.12 68 0.873

Not

readily

available

Not

readily

available

tert-Butyl

Nitrite
540-80-7 C₄H₉NO₂ 103.12

61-63[12]

[13]

0.867[12]

[13]

Not

readily

available

Good

solubility

in

organic

solvents,

limited in

water.

[14]

n-Pentyl

Nitrite

(Amyl

Nitrite)

463-04-7
C₅H₁₁NO

₂
117.15

104[15]

[16]

0.88 @

20°C[15]

65 hPa

@

20°C[15]

Slightly

soluble.

[17]

Isopentyl

Nitrite

(Isoamyl

Nitrite)

110-46-3
C₅H₁₁NO

₂
117.15 96-99[18]

0.872 @

25°C

Not

readily

available

Slightly

soluble.

Experimental Protocols
Accurate determination of the physical properties of volatile alkyl nitrites requires standardized

and meticulous experimental procedures. Below are detailed methodologies for key physical

property measurements.

Synthesis of Alkyl Nitrites (General Protocol)
A common method for the synthesis of alkyl nitrites is the esterification of the corresponding

alcohol with nitrous acid. The nitrous acid is typically generated in situ from the reaction of

sodium nitrite with a strong acid, such as sulfuric or hydrochloric acid.
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Materials:

Appropriate alcohol (e.g., isopropanol, n-butanol, etc.)

Sodium nitrite (NaNO₂)

Concentrated sulfuric acid (H₂SO₄) or hydrochloric acid (HCl)

Distilled water

Ice bath

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Procedure:

A solution of sodium nitrite in water is prepared and cooled in an ice bath to 0°C.

The desired alcohol is added to the cooled sodium nitrite solution.

Concentrated acid is added dropwise to the stirred mixture while maintaining the

temperature at or below 0°C to minimize the decomposition of the product.

The reaction mixture is then transferred to a separatory funnel. The upper organic layer

containing the alkyl nitrite is separated from the aqueous layer.

The organic layer is washed with a dilute sodium bicarbonate solution to neutralize any

remaining acid, followed by washing with water.

The crude alkyl nitrite is dried over an anhydrous drying agent.

The final product is purified by distillation, collecting the fraction at the appropriate boiling

point.
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Determination of Boiling Point (OECD TG 103)
The boiling point of a volatile liquid can be determined using several methods. The choice of

method depends on the required accuracy and the amount of substance available. A common

and reliable method is distillation.

Apparatus:

Distillation flask

Condenser

Thermometer with appropriate range and precision

Heating mantle or oil bath

Boiling chips

Procedure:

The alkyl nitrite sample is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The sample is heated gently.

The temperature is recorded when the liquid is boiling steadily and a constant temperature is

observed on the thermometer. This constant temperature is the boiling point of the substance

at the measured atmospheric pressure.

Corrections for atmospheric pressure can be made using a pressure correction chart or

formula if the measurement is not performed at standard pressure (760 mmHg).

Determination of Density
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The density of volatile liquids can be measured using several techniques, including the use of a

hydrometer, pycnometer, or an oscillating U-tube densitometer.

1. Hydrometer Method (OECD TG 109): This method is based on Archimedes' principle.[19][20]

Apparatus:

Hydrometer with a suitable range for the expected density of the alkyl nitrite.[7][19]

A transparent, vertical cylinder of sufficient diameter and height to allow the hydrometer to

float freely.[19]

A calibrated thermometer.

Procedure:

The alkyl nitrite sample is poured into the clean, dry cylinder.

The hydrometer is gently lowered into the liquid until it floats freely, without touching the

sides of the cylinder.[7][19]

The temperature of the liquid is measured and recorded.

The density is read from the hydrometer scale at the point where the surface of the liquid

intersects the stem.[8] The reading should be taken at the bottom of the meniscus for

transparent liquids.

If the measurement is not made at the hydrometer's calibration temperature, a correction

must be applied.[20]

2. Oscillating U-tube Densitometer (OECD TG 109): This method measures the change in the

oscillation frequency of a U-shaped tube when it is filled with the sample liquid.[1]

Apparatus:

An oscillating U-tube density meter.[1]

Procedure:
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The instrument is calibrated using fluids of known density, such as dry air and pure water.

The sample is injected into the U-tube, ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-tube containing the sample and

calculates the density based on the calibration.

The temperature of the sample is precisely controlled by the instrument.

Determination of Vapor Pressure (Reid Method - ASTM
D323)
The Reid vapor pressure (RVP) is a standardized measure of the vapor pressure of volatile

petroleum products, and the principle can be adapted for other volatile liquids.[9][10][21] It

measures the absolute vapor pressure at 37.8°C (100°F).[6][9]

Apparatus:

Reid vapor pressure apparatus, consisting of a liquid chamber and a vapor chamber.[6]

Pressure gauge.

Water bath capable of maintaining a temperature of 37.8 ± 0.1°C.

Procedure:

The liquid chamber is filled with the chilled alkyl nitrite sample.[6]

The vapor chamber, which has been heated to 37.8°C, is connected to the liquid chamber.[6]

The assembled apparatus is immersed in the water bath at 37.8°C and shaken periodically

until a constant pressure reading is obtained.[6]

This final pressure reading, with appropriate corrections, is reported as the Reid vapor

pressure.

Determination of Water Solubility
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The shake-flask method is a widely recognized "gold standard" for determining the aqueous

solubility of a substance.[14][22]

1. Shake-Flask Method (OECD TG 105):

Apparatus:

Flasks with stoppers.

A mechanical shaker or magnetic stirrer.

A constant temperature bath or incubator.

Centrifuge or filtration apparatus.

An analytical instrument for quantifying the concentration of the alkyl nitrite (e.g., UV-Vis

spectrophotometer, gas chromatograph).

Procedure:

An excess amount of the alkyl nitrite is added to a known volume of water in a flask.[22]

The flask is sealed and agitated in a constant temperature bath for a sufficient period to

reach equilibrium (typically 24-48 hours).

After equilibration, the mixture is allowed to stand to allow for phase separation.

A sample of the aqueous phase is carefully removed and centrifuged or filtered to remove

any undissolved droplets of the alkyl nitrite.

The concentration of the alkyl nitrite in the clear aqueous solution is determined using a

suitable analytical method. This concentration represents the water solubility at that

temperature.

Visualization of Pathways and Workflows
Signaling Pathway of Alkyl Nitrite-Induced Vasodilation
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Volatile alkyl nitrites exert their primary physiological effect—vasodilation—through the nitric

oxide (NO) signaling pathway. Upon inhalation, these compounds are metabolized, releasing

NO, which then activates soluble guanylate cyclase (sGC).[11][23][24] Activated sGC catalyzes

the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

[11][23] The subsequent increase in intracellular cGMP concentration leads to the activation of

cGMP-dependent protein kinase (PKG), which in turn phosphorylates several downstream

targets, ultimately resulting in the relaxation of smooth muscle cells and vasodilation.[4][25][26]

This process is terminated by the action of phosphodiesterases (PDEs), which hydrolyze

cGMP.[25]
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Figure 1. Signaling pathway of alkyl nitrite-induced smooth muscle relaxation.

Experimental Workflow for Physical Property
Determination
The systematic characterization of a novel or uncharacterized volatile alkyl nitrite follows a

logical workflow, from synthesis and purification to the determination of its key physical

properties.
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Figure 2. General experimental workflow for physical property characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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